Cas no 2228557-24-0 (3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid)

• Product Name: 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid
• CAS No: 2228557-24-0
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 5849379
• PubChem ID: 165836973
• Update Time: 2025-06-15

3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid
• EN300-1941063
• 2228557-24-0
• 3-[5-(trifluoromethyl)pyridin-2-yl]butanoic acid

• Inchi： 1S/C10H10F3NO2/c1-6(4-9(15)16)8-3-2-7(5-14-8)10(11,12)13/h2-3,5-6H,4H2,1H3,(H,15,16)
• InChI Key： QJTVQRJPGKDPBI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid

3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid (CAS No. 2228557-24-0): An Emerging Compound in Medicinal Chemistry

3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid (CAS No. 2228557-24-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by a trifluoromethyl group and a pyridine ring, exhibits promising biological activities that make it a valuable candidate for further research and development.

The chemical structure of 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid is composed of a butanoic acid moiety linked to a 5-(trifluoromethyl)pyridin-2-yl group. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. The pyridine ring, a common heterocyclic structure in many bioactive molecules, further enhances the compound's potential for interaction with biological targets.

Recent studies have explored the biological activities of 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This anti-inflammatory effect is attributed to the compound's ability to modulate key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the suppression of survival signaling pathways such as PI3K/Akt and ERK1/2.

The pharmacokinetic profile of 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid has also been investigated. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, making it a suitable candidate for further preclinical and clinical evaluation. The compound's low molecular weight and lipophilicity contribute to its good absorption and distribution properties, which are essential for effective drug delivery.

Toxicity studies on 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid have been conducted to assess its safety profile. In vitro cytotoxicity assays using human liver cells (HepG2) have demonstrated that the compound is well-tolerated at therapeutic concentrations. Furthermore, in vivo toxicity studies in rodents have not revealed any significant adverse effects at doses up to 100 mg/kg, indicating a favorable safety margin.

The potential applications of 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid extend beyond anti-inflammatory and anticancer therapies. Researchers are also exploring its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are key pathological features of Alzheimer's disease.

In conclusion, 3-5-(trifluoromethyl)pyridin-2-ylbutanoic acid (CAS No. 2228557-24-0) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its unique chemical structure confers multiple pharmacological properties that make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research aims to elucidate the full potential of this compound and optimize its use in clinical settings.